Cas no 89508-51-0 (Pyrimidine, 4,6-dichloro-2-(1-oxido-3-pyridinyl)-)

• Product Name: Pyrimidine, 4,6-dichloro-2-(1-oxido-3-pyridinyl)-
• CAS No: 89508-51-0
• MF: C₉H₅Cl₂N₃O
• MW: 242.061499357224
• CID: 598309
• PubChem ID: 20165533
• Update Time: 2025-04-19

Pyrimidine, 4,6-dichloro-2-(1-oxido-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-2-(1-oxido-3-pyridinyl)-
• 4,6-dichloro-2-(1-oxidopyridin-1-ium-3-yl)pyrimidine
• SCHEMBL10751654
• 4,6-Dichloro-2-(1-oxo-1lambda~5~-pyridin-3-yl)pyrimidine
• DTXSID20603234
• 89508-51-0

• Inchi： 1S/C9H5Cl2N3O/c10-7-4-8(11)13-9(12-7)6-2-1-3-14(15)5-6/h1-5H
• InChI Key： OGRKYUSADBXJLE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C2=CC=C[N+](=C2)[O-])=N1)Cl

Computed Properties

• Exact Mass: 240.9809672g/mol
• Monoisotopic Mass: 240.9809672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.2Ų